Cas no 62027-20-7 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4,5-dimethyl-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4,5-dimethyl-, ethyl ester
• CAS No: 62027-20-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1633806
• PubChem ID: 12224398
• Update Time: 2025-04-21

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4,5-dimethyl-, ethyl ester
• ethyl 4,5-dimethyl-3,6-dihydro-2H-pyridine-1-carboxylate
• DTXSID80481237
• 62027-20-7

• Inchi： 1S/C10H17NO2/c1-4-13-10(12)11-6-5-8(2)9(3)7-11/h4-7H2,1-3H3
• InChI Key： UTQQGXWLOQIAQL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC(C)=C(C)CC1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54